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Compound of Interest

Compound Name:

2-[2-

[Benzyl(methyl)amino]ethoxy]etha

nol

CAS No.: 115972-93-5

Cat. No.: B2822970

Get Quote

This technical guide provides a comprehensive overview of the chemical compound 2-[2-
[Benzyl(methyl)amino]ethoxy]ethanol, designed for researchers, scientists, and

professionals in the field of drug development. This document delves into its fundamental

identifiers, physicochemical properties, potential synthetic routes, and key considerations for its

application in a laboratory setting.

Core Compound Identification and Properties
Accurate identification is paramount in any scientific endeavor. 2-[2-
[Benzyl(methyl)amino]ethoxy]ethanol is a distinct chemical entity with a specific set of

identifiers that ensure its unambiguous recognition in global databases and regulatory

frameworks.

Nomenclature and Structural Identifiers
The compound is systematically named and represented through various internationally

recognized formats. Its IUPAC name, 2-[2-[benzyl(methyl)amino]ethoxy]ethanol, precisely
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describes its molecular structure.[1] Other key identifiers are summarized in the table below for

quick reference.

Identifier Type Value Source

CAS Number 115972-93-5 PubChem[1]

IUPAC Name

2-[2-

[benzyl(methyl)amino]ethoxy]et

hanol

PubChem[1]

Molecular Formula C12H19NO2 PubChem[1]

Molecular Weight 209.28 g/mol PubChem[1]

InChI

InChI=1S/C12H19NO2/c1-

13(7-9-15-10-8-14)11-12-5-3-

2-4-6-12/h2-6,14H,7-

11H2,1H3

PubChem[1]

InChIKey
VMCKVGNNQRSYTA-

UHFFFAOYSA-N
PubChem[1]

Canonical SMILES
CN(CCOCCO)CC1=CC=CC=

C1
PubChem[1]

UNII K4V7B3L582 PubChem[1]

Physicochemical Characteristics
Understanding the physical and chemical properties of a compound is critical for its handling,

storage, and application in experimental design. While exhaustive experimental data for this

specific molecule is not widely published, its properties can be predicted based on its structure

and data from analogous compounds.
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Property Value Notes

Physical State
Likely a liquid at room

temperature

Based on similar amino

alcohols.

Solubility

Expected to be soluble in

water and polar organic

solvents

The presence of hydroxyl and

amino groups imparts polarity.

Boiling Point Not extensively documented

Expected to be relatively high

due to its molecular weight and

hydrogen bonding capabilities.

Reactivity

The amino and hydroxyl

groups are the primary sites of

reactivity.

The tertiary amine can act as a

base or nucleophile, while the

alcohol can undergo

esterification or oxidation.

Synthesis and Methodologies
The synthesis of 2-[2-[Benzyl(methyl)amino]ethoxy]ethanol is not widely documented in

publicly available literature. However, a plausible synthetic route can be devised based on

established organic chemistry principles, particularly nucleophilic substitution reactions. The

following protocol is a theoretical, yet chemically sound, approach for its laboratory-scale

synthesis.

Proposed Synthetic Pathway: A Two-Step Approach
The proposed synthesis involves a two-step process starting from commercially available

precursors. This method is designed to be a self-validating system, with clear checkpoints for

reaction monitoring and product purification.

Diagram of the Proposed Synthetic Workflow:
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Step 1: Monobenzylation of 2-(Methylamino)ethanol

Step 2: Ethoxylation

Purification

2-(Methylamino)ethanol

Base (e.g., K2CO3) in Acetonitrile

Reactant

Benzyl Chloride
Reactant

N-Benzyl-N-methylethanolamineProduct N-Benzyl-N-methylethanolamine

Base (e.g., NaH) in THF

Reactant

2-Chloroethanol
Reactant

2-[2-[Benzyl(methyl)amino]ethoxy]ethanolProduct Crude Product Column Chromatography Pure Product

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-[2-[Benzyl(methyl)amino]ethoxy]ethanol.

Detailed Experimental Protocol
Step 1: Synthesis of N-Benzyl-N-methylethanolamine

Rationale: This initial step introduces the benzyl group via a standard nucleophilic

substitution reaction. The choice of a mild base and an appropriate solvent is crucial to

prevent side reactions.

Procedure:

To a solution of 2-(methylamino)ethanol (1.0 eq) in acetonitrile, add potassium carbonate

(1.5 eq).

Stir the mixture at room temperature for 15 minutes.

Add benzyl chloride (1.1 eq) dropwise to the suspension.
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Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

Concentrate the filtrate under reduced pressure to obtain the crude N-benzyl-N-

methylethanolamine.

Step 2: Synthesis of 2-[2-[Benzyl(methyl)amino]ethoxy]ethanol

Rationale: This step involves the ethoxylation of the intermediate product. The use of a

strong base like sodium hydride is necessary to deprotonate the alcohol, forming a more

potent nucleophile.

Procedure:

Dissolve the crude N-benzyl-N-methylethanolamine (1.0 eq) in anhydrous tetrahydrofuran

(THF) under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C in an ice bath.

Carefully add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise.

Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for

an additional hour.

Add 2-chloroethanol (1.1 eq) dropwise to the reaction mixture.

Heat the reaction to reflux and monitor by TLC.

After the reaction is complete, cool to 0 °C and cautiously quench with water.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purification:
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The crude product should be purified by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-[2-
[Benzyl(methyl)amino]ethoxy]ethanol.

Applications in Research and Drug Development
While specific applications of 2-[2-[Benzyl(methyl)amino]ethoxy]ethanol are not extensively

reported, its structure suggests potential utility in several areas of drug discovery and

development.

Scaffold for Novel Chemical Entities: The molecule possesses both a tertiary amine and a

primary alcohol, making it a versatile building block for the synthesis of more complex

molecules. The benzyl group can also be a key pharmacophoric feature or a protecting

group that can be removed in later synthetic steps.

Fragment-Based Drug Discovery: As a relatively small molecule with desirable

physicochemical properties, it could serve as a fragment in screening campaigns to identify

initial hits against biological targets.

Linker Chemistry: The dual functionality could allow it to be used as a linker to connect two

different molecular entities, for example, in the development of antibody-drug conjugates

(ADCs) or proteolysis-targeting chimeras (PROTACs).

Safety and Handling
As with any chemical compound, proper safety precautions should be observed when handling

2-[2-[Benzyl(methyl)amino]ethoxy]ethanol.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any

potential vapors.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents.
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It is important to note that the toxicological properties of this compound have not been

thoroughly investigated. Therefore, it should be handled with the care afforded to a new

chemical entity. The presence of a benzyl group is a structural alert, as benzyl alcohol itself can

have safety concerns, particularly in certain patient populations.[2][3]

Conclusion
2-[2-[Benzyl(methyl)amino]ethoxy]ethanol is a chemical compound with a well-defined

structure and a range of potential applications in chemical synthesis and drug discovery. While

detailed experimental data is limited, its properties and reactivity can be inferred from its

constituent functional groups. The synthetic protocol outlined in this guide provides a robust

starting point for its preparation in a laboratory setting. As with any research chemical, a

thorough understanding of its properties and adherence to safety protocols are essential for its

successful and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-[2-[Benzyl(methyl)amino]ethoxy]ethanol | C12H19NO2 | CID 19828627 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.ema.europa.eu/en/documents/scientific-guideline/questions-and-answers-benzyl-alcohol-used-excipient-medicinal-products-human-use_en.pdf
https://www.mdpi.com/2813-0618/2/2/11
https://www.benchchem.com/product/b2822970/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-benzyl-methyl-amino-ethoxy-ethanol
https://www.benchchem.com/product/b2822970/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-benzyl-methyl-amino-ethoxy-ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/19828627
https://www.ema.europa.eu/en/documents/report/questions-answers-benzyl-alcohol-used-excipient-medicinal-products-human-use_en.pdf
https://www.mdpi.com/2227-9067/10/4/663
https://www.benchchem.com/product/b2822970?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/19828627
https://pubchem.ncbi.nlm.nih.gov/compound/19828627
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2822970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. ema.europa.eu [ema.europa.eu]

3. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-[2-
[Benzyl(methyl)amino]ethoxy]ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2822970/docs#an-in-depth-technical-guide-to-2-2-
benzyl-methyl-amino-ethoxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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